Cas no 1006384-23-1 (2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether)
1006384-23-1 structure
Product Name:2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether
CAS No:1006384-23-1
MF:C17H16O7
MW:332.304745674133
CID:6717618
Update Time:2024-03-03
2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether Chemical and Physical Properties
Names and Identifiers
-
- (+)-Dalparvin A
- dalparvin A
- 2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether
-
- Inchi: 1S/C17H16O7/c1-22-13-6-14(23-2)11(19)5-9(13)10-7-24-15-4-8(18)3-12(20)16(15)17(10)21/h3-6,10,18-20H,7H2,1-2H3
- InChI Key: VZMVGODKAYIVEU-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=C(OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- XLogP3: 0.679
2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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